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Compound of Interest

Compound Name:
7-Bromo-4-oxo-4H-chromene-3-

carbaldehyde

Cat. No.: B1280513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

7-Bromo-4-oxo-4H-chromene-3-carbaldehyde, a compound of interest in medicinal

chemistry and materials science.

Molecular and Physicochemical Data
The fundamental properties of 7-Bromo-4-oxo-4H-chromene-3-carbaldehyde are

summarized below. These values are critical for experimental design, analytical method

development, and computational modeling.

Property Value

Molecular Formula C₁₀H₅BrO₃[1][2][3][4][5]

Molecular Weight 253.05 g/mol [1][3]

Systematic Name 7-Bromo-4-oxo-4H-chromene-3-carbaldehyde

Synonyms
7-bromo-4-oxo-4h-chromene-3-

carboxaldehyde[6]

CAS Number 122481-85-0[2]
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Experimental Protocols
While specific experimental applications will dictate the precise protocols, the following outlines

a general methodology for the synthesis of related chromone derivatives, which can be

adapted for 7-Bromo-4-oxo-4H-chromene-3-carbaldehyde.

General Synthesis of Brominated 3-Formylchromone Derivatives:

A common synthetic route involves the Vilsmeier-Haack reaction. A substituted 2'-

hydroxyacetophenone serves as the starting material.

Starting Material: A solution of an appropriately substituted hydroxyacetophenone (e.g., 4-

bromo-2-hydroxyacetophenone) is prepared in a suitable solvent, typically N,N-

dimethylformamide (DMF).

Vilsmeier Reagent Formation: Phosphorus oxychloride (POCl₃) is added dropwise to the

solution at a reduced temperature (e.g., 0 °C) to form the Vilsmeier reagent in situ.

Reaction: The reaction mixture is stirred for an extended period, often overnight at room

temperature, to allow for the formylation and cyclization to occur.

Work-up: The reaction is quenched by the addition of water. The resulting precipitate, the

desired chromone derivative, is collected by filtration.

Purification: The crude product is washed with water and dried. Further purification can be

achieved through recrystallization or column chromatography.

Logical Relationship Diagram
The following diagram illustrates the logical flow from the compound's identity to its key

physicochemical properties.
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7-Bromo-4-oxo-4H-chromene-3-carbaldehyde
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Caption: Relationship between compound identity and key data points.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1280513#7-bromo-4-oxo-4h-chromene-3-
carbaldehyde-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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